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Compound of Interest

Compound Name: Trpc3/6-IN-2

Cat. No.: B15139321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trpc3/6-IN-2 is a potent and selective inhibitor of the Transient Receptor Potential Canonical 3

(TRPC3) and TRPC6 channels. These non-selective cation channels are implicated in a variety

of physiological processes, including calcium signaling, smooth muscle contraction, and

neuronal activity.[1][2] Dysregulation of TRPC3 and TRPC6 has been linked to several

pathological conditions, making them attractive targets for drug discovery.[3][4] These

application notes provide a detailed protocol for an in vitro assay to characterize the inhibitory

activity of Trpc3/6-IN-2 and other potential modulators of TRPC3 and TRPC6 channels.

Data Presentation
Inhibitory Activity of Trpc3/6-IN-2

Target IC50 (nM) Reference

TRPC3 16 [5]

TRPC6 29.8 [5]

Other Reported TRPC3/6 Inhibitors for Comparison
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Compound Target(s) IC50 (nM) Reference

GSK2332255B TRPC3, TRPC6
5 (TRPC3), 4

(TRPC6)
[6]

GSK2833503A TRPC3, TRPC6
21 (TRPC3), 3

(TRPC6)
[6]

BTDM TRPC3, TRPC6
11 (TRPC3), 10

(TRPC6)
[7]

SAR-7334
TRPC3, TRPC6,

TRPC7

282 (TRPC3), 9.5

(TRPC6), 226

(TRPC7)

[8]

AM-1473 TRPC3, TRPC6
8 (TRPC3), 0.22

(TRPC6)
[7]

Signaling Pathways
The activation of both TRPC3 and TRPC6 channels is downstream of G-protein coupled

receptors (GPCRs) and the activation of Phospholipase C (PLC).[2][4] PLC cleaves

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). DAG directly activates TRPC3 and TRPC6, leading to an influx of

cations, including Ca2+ and Na+, which depolarizes the cell membrane and contributes to

various cellular responses.[9][10]
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Cell Preparation

Dye Loading

Assay Procedure

Data Analysis

Culture HEK293 cells expressing
TRPC3 or TRPC6

Seed cells into 96-well plates

Incubate overnight

Wash cells with HBSS

Prepare Fluo-4 AM loading solution

Incubate cells with Fluo-4 AM

Wash cells to remove excess dye

Add compound to cell plate

Prepare compound plates with
Trpc3/6-IN-2 dilutions

Incubate

Prepare agonist solution

Add agonist and measure fluorescence

Calculate fluorescence change

Generate dose-response curves

Determine IC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15139321?utm_src=pdf-custom-synthesis
https://www.abcam.com/ps/products/228/ab228555/documents/ab228555%20Fluo-4%20Assay%20Kit%20(Calcium)%20v1a%20(website).pdf
https://en.wikipedia.org/wiki/TRPC3
https://pmc.ncbi.nlm.nih.gov/articles/PMC10112830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10112830/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=TRPC6
https://www.medchemexpress.com/trpc3-6-in-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3910575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3910575/
https://www.mdpi.com/2073-4409/12/18/2215
https://www.mdpi.com/2073-4409/12/18/2215
https://www.adooq.com/transporters/transient-receptor-potential-channels.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10526463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10526463/
https://en.wikipedia.org/wiki/TRPC6
https://www.benchchem.com/product/b15139321#trpc3-6-in-2-in-vitro-assay-protocol
https://www.benchchem.com/product/b15139321#trpc3-6-in-2-in-vitro-assay-protocol
https://www.benchchem.com/product/b15139321#trpc3-6-in-2-in-vitro-assay-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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